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Compound of Interest

Compound Name: FPR-A14

Cat. No.: B15568934 Get Quote

IMMEDIATE ACTION REQUIRED: Before handling FPR-A14, it is imperative to obtain and

thoroughly review the official Safety Data Sheet (SDS) from your supplier. The following

information is based on general best practices for handling potent, solid research compounds

and is intended as a supplementary guide. It does not replace the specific recommendations

and data provided in the manufacturer's SDS.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure to FPR-A14. The following

table summarizes recommended PPE, but specific requirements such as glove material and

thickness must be confirmed from the official SDS.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). The required thickness and

breakthrough time must be verified from the

SDS.

Body Protection

A laboratory coat or chemical-resistant apron

should be worn. For larger quantities or potential

for significant exposure, chemical-resistant

coveralls may be necessary.

Respiratory Protection

For handling powders outside of a certified

chemical fume hood, a NIOSH-approved

respirator with an appropriate particulate filter is

recommended. The specific type of respirator

should be selected based on the exposure

potential and the occupational exposure limit

(OEL) which, if established, will be listed in the

SDS.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential for maintaining the integrity of

FPR-A14 and ensuring a safe laboratory environment.

Handling:

Engineering Controls: All handling of solid FPR-A14 should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Procedural Controls: Avoid the generation of dust. Use appropriate tools for weighing and

transferring the compound.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn. Do not eat, drink,

or smoke in the laboratory.
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Storage:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

Consult the product information sheet or SDS for specific storage temperature

recommendations (e.g., -20°C or 4°C).

Keep away from incompatible materials.

Disposal Plan
Dispose of FPR-A14 and any contaminated materials in accordance with all applicable federal,

state, and local regulations.

Waste Category Disposal Procedure

Unused FPR-A14

Dispose of as hazardous chemical waste

through your institution's environmental health

and safety (EHS) office. Do not dispose of down

the drain or in regular trash.

Contaminated Labware

Glassware should be decontaminated if possible

or disposed of as hazardous waste. Disposable

plastics should be placed in a designated

hazardous waste container.

Contaminated PPE

Used gloves, disposable lab coats, and other

contaminated PPE should be collected in a

sealed bag and disposed of as hazardous

chemical waste.

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for handling FPR-A14, from preparation

to disposal, emphasizing safety at each step.
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FPR-A14 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of FPR-A14.
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To cite this document: BenchChem. [Essential Safety and Handling Guidance for FPR-A14].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568934#personal-protective-equipment-for-
handling-fpr-a14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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